Cas no 1218181-94-2 (1-(4-methoxybenzenesulfonyl)-3-methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-(4-methoxybenzenesulfonyl)-3-methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid
• CAS No: 1218181-94-2
• MF: C₁₃H₁₅NO₅S
• MW: 297.326902627945
• CID: 5206544
• Update Time: 2025-06-13

1-(4-methoxybenzenesulfonyl)-3-methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzenesulfonyl)-3-methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid
• 1-(4-methoxyphenyl)sulfonyl-3-methyl-2,5-dihydropyrrole-2-carboxylic acid
• 1-((4-Methoxyphenyl)sulfonyl)-3-methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid
• starbld0022195
• 1-[(4-methoxyphenyl)sulfonyl]-3-methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid
• 1H-Pyrrole-2-carboxylic acid, 2,5-dihydro-1-[(4-methoxyphenyl)sulfonyl]-3-methyl-

• Inchi： 1S/C13H15NO5S/c1-9-7-8-14(12(9)13(15)16)20(17,18)11-5-3-10(19-2)4-6-11/h3-7,12H,8H2,1-2H3,(H,15,16)
• InChI Key： YPZAFHPZXOWSTK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1CC=C(C)C1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 297.067
• Monoisotopic Mass: 297.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.3

Additional information on 1-(4-methoxybenzenesulfonyl)-3-methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid

Introduction to 1-(4-methoxybenzenesulfonyl)-3-methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid (CAS No. 1218181-94-2)

1-(4-methoxybenzenesulfonyl)-3-methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1218181-94-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole derivatives class, which is well-known for its diverse biological activities and potential applications in drug development. The presence of a 4-methoxybenzenesulfonyl group and a methyl substituent in the pyrrole core imparts unique structural and chemical properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The structural framework of 1-(4-methoxybenzenesulfonyl)-3-methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid consists of a pyrrole ring substituted at the 2-position with a carboxylic acid group, at the 3-position with a methyl group, and at the 4-position of the benzene ring with a sulfonyl group. The 4-methoxybenzenesulfonyl moiety not only enhances the hydrophobicity of the molecule but also introduces a site for potential hydrogen bonding interactions, which are critical for binding to biological targets. This structural feature has been leveraged in various drug design strategies to improve pharmacokinetic properties and target specificity.

In recent years, pyrrole derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in inhibiting various enzymes and receptors involved in inflammatory pathways, cancer progression, and infectious diseases. The methyl group at the 3-position of the pyrrole ring further modulates the electronic properties of the molecule, influencing its reactivity and interactions with biological systems. Such structural diversity makes 1-(4-methoxybenzenesulfonyl)-3-methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid a versatile intermediate for synthesizing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have been exploring its derivatives to develop new treatments for neurological disorders, where precise modulation of protein-protein interactions is crucial. The 4-methoxybenzenesulfonyl group serves as an excellent pharmacophore for designing molecules that can interact with specific amino acid residues in target proteins. This has led to several studies investigating its ability to modulate enzymes such as kinases and proteases, which are aberrantly expressed in diseases like cancer and autoimmune disorders.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(4-methoxybenzenesulfonyl)-3-methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid for their binding affinity to biological targets. Molecular docking simulations have been particularly useful in predicting how this compound might interact with enzymes and receptors at an atomic level. These studies have revealed that the methyl group and the carboxylic acid moiety play critical roles in stabilizing interactions with target proteins through hydrophobic and electrostatic forces. Such insights have guided synthetic efforts toward optimizing potency and selectivity.

The synthesis of 1-(4-methoxybenzenesulfonyl)-3-methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The introduction of the 4-methoxybenzenesulfonyl group typically involves sulfonation followed by methylation or direct functionalization of pre-existing sulfonylated intermediates. The subsequent installation of the pyrrole ring and carboxylic acid functionality requires expertise in heterocyclic chemistry and carboxylation techniques. Despite these challenges, advances in synthetic methodologies have made it more feasible to produce this compound on scales suitable for further biological testing.

In terms of biological evaluation, preliminary studies on 1-(4-methoxybenzenesulfonyl)-3-methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid have shown promising results in cell-based assays. Its derivatives have demonstrated inhibitory activity against several kinases relevant to cancer therapy, including EGFR and JAK family members. The 4-methoxybenzenesulfonyl group appears to be crucial for binding to these targets, while the methyl substituent enhances metabolic stability. These findings suggest that further optimization could yield potent inhibitors with improved pharmacokinetic profiles.

The compound's potential extends beyond oncology; it has also been explored as a tool compound in biochemical research. Its well-defined structure allows researchers to probe enzyme mechanisms and develop inhibitors with high specificity. For instance, derivatives of this compound have been used to study the role of certain kinases in cellular signaling pathways involved in inflammation and neurodegeneration. Such studies not only contribute to our understanding of disease mechanisms but also provide leads for developing novel therapeutic strategies.

The growing interest in 1-(4-methoxybenzenesulfonyl)-3-methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid has spurred collaborations between academic institutions and pharmaceutical companies aiming to translate laboratory findings into clinical applications. High-throughput screening (HTS) campaigns have been conducted to identify derivatives with enhanced activity against disease-relevant targets. These efforts have resulted in several promising candidates that are currently undergoing further characterization and preclinical testing.

The future prospects for this compound are bright, given its unique structural features and demonstrated biological activity. Continued research is expected to uncover new therapeutic applications beyond its initial discovery areas. Advances in synthetic chemistry will likely enable access to more diverse derivatives, expanding the chemical space available for drug discovery. Additionally, computational methods will play an increasingly important role in guiding synthetic strategies toward optimizing potency, selectivity, and pharmacokinetic properties.

In conclusion,1-(4-methoxybenzenesulfonyl)-3-methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid (CAS No. 1218181-94-2) represents a significant advancement in pharmaceutical chemistry due to its complex structure and versatile biological properties. Its potential as a lead molecule for drug development underscores the importance of continued research into pyrrole derivatives as therapeutic agents. As our understanding of disease mechanisms grows and new synthetic techniques emerge,this compound will undoubtedly remain at forefrontof medicinal chemistry innovation.